Cas no 157872-23-6 (1,3-Naphthalenedisulfonic acid, 7,7'-(carbonyldiimino)bis-)

• Product Name: 1,3-Naphthalenedisulfonic acid, 7,7'-(carbonyldiimino)bis-
• CAS No: 157872-23-6
• MF: C₂₁H₁₆N₂O₁₃S₄
• MW: 632.617341041565
• CID: 1336613
• Update Time: 2024-08-18

1,3-Naphthalenedisulfonic acid, 7,7'-(carbonyldiimino)bis- Chemical and Physical Properties

Names and Identifiers

• 1,3-Naphthalenedisulfonic acid, 7,7'-(carbonyldiimino)bis-

• Inchi： 1S/C21H16N2O13S4/c24-21(22-13-3-1-11-5-15(37(25,26)27)9-19(17(11)7-13)39(31,32)33)23-14-4-2-12-6-16(38(28,29)30)10-20(18(12)8-14)40(34,35)36/h1-10H,(H2,22,23,24)(H,25,26,27)(H,28,29,30)(H,31,32,33)(H,34,35,36)
• InChI Key： WUIMYFBMZZREMR-UHFFFAOYSA-N
• SMILES： C(NC1=CC2C(C=C1)=CC(S(O)(=O)=O)=CC=2S(O)(=O)=O)(NC1=CC2C(C=C1)=CC(S(O)(=O)=O)=CC=2S(O)(=O)=O)=O

Computed Properties

• Exact Mass: 631.95358

Experimental Properties

• Density: 1.921±0.06 g/cm3(Predicted)
• PSA: 258.61
• pka: -0.69±0.40(Predicted)